Cas no 667435-75-8 (2-(3-Methoxyphenyl)-7,8-dimethylquinoline-4-carboxylic Acid)

• Product Name: 2-(3-Methoxyphenyl)-7,8-dimethylquinoline-4-carboxylic Acid
• CAS No: 667435-75-8
• MF: C₁₉H₁₇NO₃
• MW: 307.343185186386
• MDL: MFCD03900445
• CID: 3111761
• PubChem ID: 3641911
• Update Time: 2025-10-29

2-(3-Methoxyphenyl)-7,8-dimethylquinoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxy-phenyl)-7,8-dimethyl-quinoline-4-carboxylic acid
• BBL017143
• 4-quinolinecarboxylic acid, 2-(3-methoxyphenyl)-7,8-dimethyl-
• MFCD03900445
• ALBB-011635
• 2-(3-methoxyphenyl)-7,8-dimethylquinoline-4-carboxylicacid
• 667435-75-8
• DTXSID801190773
• H26605
• VS-05889
• 2-(3-methoxyphenyl)-7,8-dimethylquinoline-4-carboxylic acid
• SB72239
• NCGC00282707-01
• CS-0317382
• AB01287297-01
• 2-(3-Methoxyphenyl)-7,8-dimethyl-4-quinolinecarboxylic acid
• STK441352
• AKOS003313219
• 2-(3-Methoxyphenyl)-7,8-dimethylquinoline-4-carboxylic Acid

• MDL： MFCD03900445
• Inchi： 1S/C19H17NO3/c1-11-7-8-15-16(19(21)22)10-17(20-18(15)12(11)2)13-5-4-6-14(9-13)23-3/h4-10H,1-3H3,(H,21,22)
• InChI Key： ZGNSSCMRFRROEI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1=CC(C(=O)O)=C2C=CC(C)=C(C)C2=N1

Computed Properties

• Exact Mass: 307.12084340g/mol
• Monoisotopic Mass: 307.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(3-Methoxyphenyl)-7,8-dimethylquinoline-4-carboxylic Acid

Introduction to 2-(3-Methoxyphenyl)-7,8-dimethylquinoline-4-carboxylic Acid (CAS No. 667435-75-8)

2-(3-Methoxyphenyl)-7,8-dimethylquinoline-4-carboxylic Acid (CAS No. 667435-75-8) is a unique and multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds potential applications in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory conditions. The following sections provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements related to this compound.

The molecular formula of 2-(3-Methoxyphenyl)-7,8-dimethylquinoline-4-carboxylic Acid is C₁₉H₁₈N₂O₃, and its molecular weight is approximately 326.35 g/mol. The compound features a quinoline core with additional functional groups that contribute to its distinct chemical and biological properties. The presence of a methoxy group on the phenyl ring and dimethyl substitutions on the quinoline ring are key structural elements that influence its reactivity and biological activity.

In terms of chemical synthesis, 2-(3-Methoxyphenyl)-7,8-dimethylquinoline-4-carboxylic Acid can be synthesized through a multi-step process involving the condensation of 3-methoxybenzaldehyde with appropriate reagents to form the quinoline scaffold. Subsequent modifications, such as methylation and carboxylation steps, yield the final product. The synthetic route is well-documented in the literature and has been optimized to improve yield and purity.

The biological activity of 2-(3-Methoxyphenyl)-7,8-dimethylquinoline-4-carboxylic Acid has been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, research has shown that this compound can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme that plays a crucial role in the breakdown of neurotransmitters such as serotonin and dopamine. By modulating MAO activity, 2-(3-Methoxyphenyl)-7,8-dimethylquinoline-4-carboxylic Acid may offer therapeutic benefits in conditions like Parkinson's disease and Alzheimer's disease.

In addition to its neuroprotective effects, 2-(3-Methoxyphenyl)-7,8-dimethylquinoline-4-carboxylic Acid has also demonstrated promising anti-inflammatory properties. Studies have indicated that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential applications in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of 2-(3-Methoxyphenyl)-7,8-dimethylquinoline-4-carboxylic Acid has also been explored in preclinical studies. Research has shown that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For example, it has been found to inhibit the activation of Akt/mTOR signaling pathways, which are frequently dysregulated in cancer cells. These findings highlight the potential of 2-(3-Methoxyphenyl)-7,8-dimethylquinoline-4-carboxylic Acid as a novel anticancer agent.

To further validate these promising results, several clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-Methoxyphenyl)-7,8-dimethylquinoline-4-carboxylic Acid. Early-phase trials have shown favorable pharmacokinetic profiles and tolerability in human subjects. However, more extensive studies are needed to fully understand its therapeutic potential and optimize dosing regimens.

In conclusion, 2-(3-Methoxyphenyl)-7,8-dimethylquinoline-4-carboxylic Acid (CAS No. 667435-75-8) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in neurodegenerative diseases, inflammatory disorders, and cancer make it an exciting target for drug development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic benefits, it holds significant promise for improving patient outcomes in various medical conditions.